Cas no 53144-56-2 (1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1))

• Product Name: 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1)
• CAS No: 53144-56-2
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 380695
• PubChem ID: 6365506
• Update Time: 2025-04-19

1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1)
• 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol,hydrochloride
• 1,3-Benzenediol, 5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-, hydrochloride
• 5-(2-((1,1-Dimethylethyl)amino)-1-hydroxyethyl)-1,3-benzenediol hydrochloride
• 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol hydrochloride (1:1)
• terbutaline hydrochloride
• K44B97GY85
• DTXSID00967664
• SCHEMBL404480
• AKOS025310771
• 5-[2-(tert-Butylamino)-1-hydroxyethyl]benzene-1,3-diol--hydrogen chloride (1/1)
• (+/-)-TERBUTALINE HYDROCHLORIDE
• 53144-56-2
• 1,3-BENZENEDIOL, 5-(2-((1,1-DIMETHYLETHYL)AMINO)-1-HYDROXYETHYL)-, HYDROCHLORIDE (1:1)
• UNII-K44B97GY85

• Inchi： 1S/C12H19NO3.ClH/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8;/h4-6,11,13-16H,7H2,1-3H3;1H
• InChI Key： YEEMIJDLFDKGBE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=C(C=C(C=1)O)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 261.1133
• Monoisotopic Mass: 261.113171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7

Experimental Properties

• Boiling Point: 419.2°C at 760 mmHg
• Flash Point: 165.3°C
• PSA: 72.72